Cas no 1806869-00-0 (2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806869-00-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4809443
• Update Time: 2025-05-26

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-5-2-4(3-10)6(8(11)12)7(9)13-5/h2,8H,3H2,1H3
• InChI Key： DTLJKKPLCFPMGR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(CCl)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine

Comprehensive Introduction to 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806869-00-0)

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806869-00-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique halogenated and methoxy-substituted pyridine core, serves as a critical intermediate in the synthesis of complex molecules. Its molecular structure, featuring bromo, chloromethyl, difluoromethyl, and methoxy functional groups, enables versatile reactivity, making it a valuable building block for drug discovery and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine has surged due to their applications in designing next-generation small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential role in modulating enzyme activity or targeting specific protein-protein interactions, which aligns with the growing focus on precision medicine and personalized therapeutics. Additionally, its difluoromethyl group contributes to enhanced metabolic stability, a key consideration in modern drug design to improve bioavailability and half-life.

The compound's relevance extends to agrochemical innovation, where its structural motifs are leveraged to develop novel pesticides and herbicides with improved efficacy and environmental safety profiles. As sustainability becomes a global priority, the agrochemical industry seeks compounds like 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine to address challenges such as pest resistance and reduced ecological impact. Its chloromethyl and bromo substituents offer strategic sites for further functionalization, enabling the creation of tailored solutions for crop protection.

From a synthetic chemistry perspective, CAS No. 1806869-00-0 exemplifies the importance of multifunctional intermediates in streamlining complex reaction pathways. Its incorporation into cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) facilitates the construction of diverse heterocyclic frameworks, a topic frequently explored in organic chemistry forums and academic publications. The compound's stability under various reaction conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

Analytical characterization of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research and industrial use. These methods are critical given the compound's role in lead optimization and structure-activity relationship (SAR) studies, where even minor impurities can significantly affect experimental outcomes.

As the scientific community continues to explore fluorine-containing compounds for their unique physicochemical properties, 1806869-00-0 stands out as a model for studying fluorine effects on molecular interactions. The difluoromethyl group in particular has become a hotspot in medicinal chemistry due to its ability to mimic hydrogen-bonding motifs while offering superior lipophilicity—a feature often searched in drug design databases and patent literature.

In conclusion, 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806869-00-0) represents a nexus of innovation across multiple disciplines. Its structural complexity and functional diversity align perfectly with contemporary research trends, including fragment-based drug discovery, green chemistry, and materials science. As laboratories worldwide seek to unlock new applications for halogenated heterocycles, this compound will undoubtedly remain a cornerstone in the toolkit of synthetic chemists and life science researchers alike.